Cas no 1346112-79-5 (Thromboxane B2-d4)

• Product Name: Thromboxane B2-d4
• CAS No: 1346112-79-5
• MF: C₂₀H₃₄O₆
• MW: 374.505013942719
• CID: 1235950
• Update Time: 2025-07-21

Thromboxane B2-d4 Chemical and Physical Properties

Names and Identifiers

• (5Z,9β,13E,15S)-9,11,15-Trihydroxy(3,3,4,4-2H4)thromboxa-5,13-dien-1-oic acid
• Thromboxane B2-d4
• (5Z)-7-[(2R,3S,4S)-Tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octenyl]-2H-pyran-3-yl]-5-heptenoic Acid-d4
• (5Z,9α,13E,15S)9,11,15-TrihydroxythroMboxa-5,13-dien-1-oic Acid-d4
• 8-(1-Hydroxy-3-oxopropyl)-9,12-dihydroxy-5,10-heptadecadienoic Acid HeMiacetal-d4
• TXB2-d4
• 9ALPHA,11,15S-TRIHYDROXY-THROMBA-5Z,13E-DIEN-1-OIC-3,3,4,4-D4 ACID
• XNRNNGPBEPRNAR-LCGOHBJFSA-N

• Inchi： 1S/C20H34O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,20-22,25H,2-3,5-6,8-11,14H2,1H3,(H,23,24)/b7-4-,13-12+/t15-,16-,17-,18+,20?/m0/s1/i5D2,8D2
• InChI Key： XNRNNGPBEPRNAR-LCGOHBJFSA-N
• SMILES： [C@H]1(/C=C/[C@@H](O)CCCCC)OC(C[C@H](O)[C@@H]1C/C=C\C([2H])([2H])C([2H])([2H])CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 12

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 582.5±50.0 °C at 760 mmHg
• Flash Point: 199.7±23.6 °C
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Thromboxane B2-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Thromboxane B2-d4

Thromboxane B2-d4: A Comprehensive Overview in Modern Chemical and Biomedical Research

Thromboxane B2-d4, a deuterated derivative of Thromboxane B2 (CAS no. 1346112-79-5), has emerged as a critical tool in the field of chemical and biomedical research. This compound, characterized by its stable isotope labeling, offers unique advantages in analytical and therapeutic studies. The introduction of deuterium atoms enhances the compound's metabolic stability, making it an invaluable marker in various biochemical pathways, particularly those involving prostanoid biosynthesis and inflammatory responses.

The significance of Thromboxane B2-d4 lies in its ability to provide insights into the dynamics of platelet aggregation and vasodilation, processes that are pivotal in cardiovascular health and disease. Recent advancements in mass spectrometry techniques have further amplified the utility of this compound, enabling high-resolution profiling of biological samples. Researchers are leveraging Thromboxane B2-d4 to study the intricate mechanisms of atherosclerosis and thrombotic disorders, contributing to the development of novel therapeutic strategies.

In the realm of drug discovery, Thromboxane B2-d4 serves as a key intermediate in synthesizing pharmacologically active molecules. Its deuterated nature allows for the creation of prodrugs with improved pharmacokinetic profiles, reducing metabolic clearance and enhancing bioavailability. This has opened new avenues for designing treatments targeting conditions such as coronary artery disease and stroke. The compound's role in angiogenesis research is also noteworthy, as it helps elucidate the pathways involved in blood vessel formation and repair.

One of the most compelling applications of Thromboxane B2-d4 is in clinical diagnostics. By employing techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), clinicians can accurately measure trace levels of this metabolite in biological fluids, providing a non-invasive method for assessing cardiovascular risk. Studies have demonstrated its potential in monitoring the efficacy of antiplatelet therapies, such as aspirin and clopidogrel, by tracking changes in Thromboxane B2-d4 levels post-treatment.

The integration of computational modeling with experimental data has further enhanced our understanding of Thromboxane B2-d4's biological functions. Molecular dynamics simulations have revealed how deuterium substitution affects the compound's binding affinity to its receptor targets, including the TP receptor. This insight has been instrumental in designing next-generation antithrombotic agents with superior selectivity and reduced side effects.

Emerging research also highlights the role of Thromboxane B2-d4 in neurovascular interactions. Studies indicate that alterations in prostanoid signaling, particularly involving thromboxanes, contribute to cognitive decline and neurodegenerative diseases like Alzheimer's. By using Thromboxane B2-d4 as a biomarker, researchers are uncovering novel therapeutic targets that could mitigate these conditions.

The environmental impact of synthetic processes involving Thromboxane B2-d4 is another area of growing interest. Innovations in green chemistry have led to more sustainable methods for producing this compound, minimizing waste and reducing reliance on hazardous reagents. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing practices.

Future directions in research are likely to focus on expanding the applications of Thromboxane B2-d4 beyond traditional cardiovascular studies. Its potential use in oncology, particularly in studying tumor angiogenesis and metastasis, is an exciting prospect. Additionally, exploring its role in infectious diseases could provide new insights into host-pathogen interactions mediated by prostanoids.

In conclusion, Thromboxane B2-d4 (CAS no. 1346112-79-5) represents a cornerstone compound in modern chemical and biomedical research. Its unique properties make it an indispensable tool for investigating complex biological processes, developing innovative therapeutics, and advancing diagnostic methodologies. As scientific understanding evolves, the applications of this remarkable derivative will undoubtedly continue to expand, shaping the future landscape of medicine and biotechnology.